Cas no 1249024-52-9 (1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane)

• Product Name: 1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane
• CAS No: 1249024-52-9
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 6510359
• PubChem ID: 62110754
• Update Time: 2025-06-08

1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane
• Cyclohexane, 1-bromo-2-(1,3-dimethylbutoxy)-

• Inchi： 1S/C12H23BrO/c1-9(2)8-10(3)14-12-7-5-4-6-11(12)13/h9-12H,4-8H2,1-3H3
• InChI Key： AOBVUFNVRIVAJE-UHFFFAOYSA-N
• SMILES： C1(Br)CCCCC1OC(C)CC(C)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 282.3±33.0 °C(Predicted)

Additional information on 1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane

Exploring the Unique Properties and Applications of 1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane (CAS No. 1249024-52-9)

In the ever-evolving landscape of organic chemistry, 1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane (CAS No. 1249024-52-9) has garnered significant attention for its distinctive structural features and versatile applications. This compound, characterized by a cyclohexane ring substituted with a bromine atom and a branched ether group, serves as a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty materials, aligning with the growing demand for high-purity intermediates and custom synthesis solutions.

The molecular structure of 1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane combines a halogenated cyclohexane core with a 4-methylpentan-2-yloxy side chain, offering unique reactivity patterns. This hybrid architecture enables selective functionalization, making it a sought-after building block for asymmetric synthesis and catalysis. Recent studies highlight its role in facilitating C-C bond formation and stereoselective reactions, topics frequently searched in academic and industrial R&D circles. Its compatibility with modern green chemistry principles, such as solvent-free reactions and low-energy processes, further enhances its appeal.

From an applications standpoint, CAS No. 1249024-52-9 is pivotal in developing bioactive molecules and flavor/fragrance compounds. Its ether linkage and bromine substituent allow for diverse derivatization, addressing trending queries like "ether-based drug candidates" and "halogenated scaffolds in medicinal chemistry." Notably, the compound's stability under physiological conditions has sparked interest in prodrug design, a hot topic in pharmaceutical forums. Additionally, its potential in material science, particularly for polymeric modifiers and liquid crystal formulations, aligns with the surge in searches for specialty chemicals for advanced materials.

Quality and synthesis optimization are critical for 1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane, as reflected in frequent searches for "CAS 1249024-52-9 synthesis protocol" and "analytical methods for bromocyclohexane derivatives." Advanced techniques like HPLC purification and NMR characterization ensure high purity, while scalable routes using continuous flow chemistry cater to industrial needs. Environmental considerations also drive innovation, with researchers exploring catalytic bromination and recyclable reagents to minimize waste—a response to the trending focus on green synthetic methodologies.

In conclusion, 1-bromo-2-(4-methylpentan-2-yl)oxycyclohexane (CAS No. 1249024-52-9) exemplifies the intersection of structural ingenuity and practical utility. Its relevance to drug discovery, material engineering, and sustainable chemistry positions it as a compound of enduring interest. As the scientific community prioritizes efficient synthetic routes and multifunctional intermediates, this molecule is poised to remain a focal point in both research and commercial applications.